Cas no 545375-30-2 (Ethanolamine benzoate hydrochloride)

Ethanolamine benzoate hydrochloride is a chemical compound with applications in pharmaceutical and organic synthesis. It combines the properties of ethanolamine, a versatile amino alcohol, with benzoic acid, forming a hydrochloride salt for enhanced stability and solubility. This compound is particularly valued for its role as an intermediate in drug development, where its structural features facilitate the synthesis of active pharmaceutical ingredients (APIs). Its hydrochloride form improves handling and storage characteristics, making it suitable for controlled reactions. The product is typically used in research and industrial settings, where precise reactivity and purity are critical. Proper handling under standard laboratory conditions is recommended.

Ethanolamine benzoate hydrochloride structure

545375-30-2 structure

Product Name:Ethanolamine benzoate hydrochloride

CAS No:545375-30-2

MF:C₉H₁₂ClNO₂

MW:201.650081634521

MDL:MFCD09953460

CID:92939

PubChem ID:67778770

Update Time:2025-06-08

Ethanolamine benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

- Ethanolamine benzoate hydrochloride
- 2-aminoethyl benzoate;hydrochloride
- SCHEMBL9114435
- 2-Aminoethyl benzoate hydrochloride
- MFCD09953460
- Ethanolamine benzoate hydrochloride, 98+%
- 545375-30-2
- MDL： MFCD09953460
- Inchi： 1S/C9H11NO2.ClH/c10-6-7-12-9(11)8-4-2-1-3-5-8;/h1-5H,6-7,10H2;1H
- InChI Key： ZXTMLOSVFWKYCL-UHFFFAOYSA-N
- SMILES： Cl.O(C(C1C=CC=CC=1)=O)CCN

Computed Properties

Exact Mass: 201.05600
Monoisotopic Mass: 201.056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 142
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3A^2

Experimental Properties

Color/Form: White crystal powder
Density: 1.119
Melting Point: 143-145°C
Boiling Point: 271.8°C at 760 mmHg
Flash Point: 132.4°C
Refractive Index: 1.538
PSA: 52.32000
LogP: 2.30440
Solubility: Not determined

Ethanolamine benzoate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H25864-25g	Ethanolamine benzoate hydrochloride, 98+%	545375-30-2	98+%	25g	￥3073.00	2023-03-02
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H25864-100g	Ethanolamine benzoate hydrochloride, 98+%	545375-30-2	98+%	100g	￥7178.00	2023-03-02
abcr	AB205953-25 g	Ethanolamine benzoate hydrochloride, 98%; .	545375-30-2	98%	25 g	€123.80	2023-07-20
abcr	AB205953-25g	Ethanolamine benzoate hydrochloride, 98%; .	545375-30-2	98%	25g	€123.00	2025-02-17